Cas no 1849595-31-8 (Tert-Butyl (6-chloropyrimidin-4-yl)carbamate)
1849595-31-8 structure
Product Name:Tert-Butyl (6-chloropyrimidin-4-yl)carbamate
CAS No:1849595-31-8
MF:C9H12ClN3O2
MW:229.663480758667
MDL:MFCD28400806
CID:4728075
PubChem ID:108181021
Update Time:2024-11-07
Tert-Butyl (6-chloropyrimidin-4-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (6-chloropyrimidin-4-yl)carbamate
- tert-Butyl(6-chloropyrimidin-4-yl)carbamate
- 1849595-31-8
- EN300-3225175
- DB-110521
- SB58271
- CS-0372330
- tert-butyl N-(6-chloropyrimidin-4-yl)carbamate
- SCHEMBL18805591
- Tert-Butyl (6-chloropyrimidin-4-yl)carbamate
-
- MDL: MFCD28400806
- Inchi: 1S/C9H12ClN3O2/c1-9(2,3)15-8(14)13-7-4-6(10)11-5-12-7/h4-5H,1-3H3,(H,11,12,13,14)
- InChI Key: WHVHXPVFUMYVLW-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC=N1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 229.0618043g/mol
- Monoisotopic Mass: 229.0618043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.099
- XLogP3: 2.1
Tert-Butyl (6-chloropyrimidin-4-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM512588-1g |
tert-Butyl (6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 97% | 1g |
$284 | 2023-02-02 | |
| Alichem | A089005327-5g |
tert-Butyl (6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 97% | 5g |
$546.72 | 2023-09-02 | |
| Alichem | A089005327-10g |
tert-Butyl (6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 97% | 10g |
$949.39 | 2023-09-02 | |
| Alichem | A089005327-25g |
tert-Butyl (6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 97% | 25g |
$1591.92 | 2023-09-02 | |
| Enamine | EN300-3225175-0.05g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 0.05g |
$407.0 | 2023-09-04 | ||
| Enamine | EN300-3225175-0.1g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 0.1g |
$427.0 | 2023-09-04 | ||
| Enamine | EN300-3225175-0.25g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 0.25g |
$447.0 | 2023-09-04 | ||
| Enamine | EN300-3225175-0.5g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 0.5g |
$465.0 | 2023-09-04 | ||
| Enamine | EN300-3225175-1.0g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-3225175-2.5g |
tert-butyl N-(6-chloropyrimidin-4-yl)carbamate |
1849595-31-8 | 2.5g |
$949.0 | 2023-09-04 |
Tert-Butyl (6-chloropyrimidin-4-yl)carbamate Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
1849595-31-8 (Tert-Butyl (6-chloropyrimidin-4-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk